ethyl 6-amino-1-oxo-2H,3H,4H-thiopheno[3,2-e]thiin-5-carboxylate

• IUPAC Name: ethyl 2-amino-7-oxo-5,6-dihydro-4H-thieno[2,3-b]thiopyran-3-carboxylate
• InChI: InChI=1S/C10H13NO3S2/c1-2-14-9(12)7-6-4-3-5-16(13)10(6)15-8(7)11/h2-5,11H2,1H3
• InChI Key: VBLGDXLIKPPCGJ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(SC2=C1CCCS2=O)N
• Molecular Formula: C10H13NO3S2
• Molecular Weight: 259.3 g/mol
• CAS RN: 956452-97-4

Description

Ethyl 6-amino-1-oxo-2H,3H,4H-thiopheno[3,2-e]thiin-5-carboxylate is a chemical compound with a molecular weight of 259.35. Its IUPAC name is ethyl 2-amino-5,6-dihydro-4H-thieno[2,3-b]thiopyran-3-carboxylate 7-oxide.

Synthesis Analysis

A multicomponent synthesis was employed for the synthesis of ethyl 2-amino-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate. An interesting cyclization was obtained when the amino-ester reacted with ethyl isothiocyanate to give the benzo[4,5]thieno[2,3-d][1,3]thiazin-4-one. Acylation of the amino-ester with chloroacetyl chloride in DCM and Et3N afforded the acylated ester.

Molecular Structure Analysis

The InChI code for this compound is 1S/C10H13NO3S2/c1-2-14-9(12)7-6-4-3-5-16(13)10(6)15-8(7)11/h2-5,11H2,1H3.

Chemical Reactions Analysis

The amino-ester was cyclized to benzo[4,5]thieno[2,3-d]pyrimidin-4(3H)-one, which was reacted with some alkylating agents leading to alkylation at nitrogen. Hydrazide was utilized as a synthon for the synthesis of the derivatives. Chloro-thieno[2,3-d]pyrimidine was synthesized and reacted with the hydrazine hydrate to afford the hydrazino derivative, which was used as a scaffold for getting the derivatives. Nucleophilic substitution reactions were used for getting the compounds from chloro-thieno[2,3-d]pyrimidine.

Physical And Chemical Properties Analysis

The molecular weight of the compound is 259.35. More detailed physical and chemical properties could not be found in the search results.

Scientific Research Applications

Ethyl 6-amino-1-oxo-2H,3H,4H-thiopheno[3,2-e]thiin-5-carboxylate has been studied for its potential applications in medicinal chemistry and biochemistry. It has been found to act as a ligand for proteins and enzymes, and it has been used to form complexes with other molecules. It has been studied for its potential use in medical diagnostics, drug development, and as an antioxidant. Its ability to bind to proteins and enzymes makes it a useful tool for studying protein-ligand interactions. It has also been studied for its potential use as a drug delivery vehicle, as it can be used to transport drugs to specific sites in the body.

Mechanism of Action

Ethyl 6-amino-1-oxo-2H,3H,4H-thiopheno[3,2-e]thiin-5-carboxylate has been studied for its ability to act as a ligand for proteins and enzymes. It binds to proteins and enzymes through a process known as hydrogen bonding. This process involves the formation of hydrogen bonds between the hydrogen atoms of the this compound molecule and the oxygen atoms of the protein or enzyme. This allows the this compound molecule to form a stable complex with the protein or enzyme, which can then be used to study protein-ligand interactions.
Biochemical and Physiological Effects
This compound has been studied for its potential applications in medicinal chemistry and biochemistry. It has been found to act as a ligand for proteins and enzymes, and it has been used to form complexes with other molecules. It has been studied for its potential use in medical diagnostics, drug development, and as an antioxidant. In addition, this compound has been found to have anti-inflammatory, anti-bacterial, and anti-cancer properties. It has also been studied for its potential use in treating neurological disorders, such as Alzheimer’s disease.

Advantages and Limitations for Lab Experiments

The advantages of using ethyl 6-amino-1-oxo-2H,3H,4H-thiopheno[3,2-e]thiin-5-carboxylate in laboratory experiments include its stability and its ability to form complexes with other molecules. Additionally, it is relatively easy to synthesize and is not toxic. The limitations of using this compound in laboratory experiments include its relatively low solubility in water, its reactivity with other molecules, and its limited availability.

Future Directions

The future directions for ethyl 6-amino-1-oxo-2H,3H,4H-thiopheno[3,2-e]thiin-5-carboxylate research include further investigation into its potential applications in medicinal chemistry and biochemistry, as well as its potential use as a drug delivery vehicle. Additionally, further research into its anti-inflammatory, anti-bacterial, and anti-cancer properties is needed. Additionally, further research into its potential use in treating neurological disorders, such as Alzheimer’s disease, is needed. Additionally, further research into its potential use in drug development and medical diagnostics is needed. Furthermore, further research into its potential use as an antioxidant is needed. Finally, further research into its ability to form complexes with other molecules is needed.

Synthesis Methods

Ethyl 6-amino-1-oxo-2H,3H,4H-thiopheno[3,2-e]thiin-5-carboxylate can be synthesized in several ways. One method involves the reaction of ethyl thiocyanate with 5-amino-1-oxo-2H,3H,4H-thiopheno[3,2-e]thiin-5-carboxylic acid in the presence of a catalyst. This reaction produces this compound and thiocyanic acid. Another method involves the reaction of ethyl thiocyanate with 2-amino-5-bromobenzoic acid in the presence of a catalyst. This reaction produces this compound and hydrobromic acid.